Cas no 2228780-53-6 (tert-butyl N-2-(3-aminobutyl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(3-aminobutyl)-5-chlorophenylcarbamate
• CAS No: 2228780-53-6
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 5757094
• PubChem ID: 165639910
• Update Time: 2025-06-08

tert-butyl N-2-(3-aminobutyl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1889328
• 2228780-53-6
• tert-butyl N-[2-(3-aminobutyl)-5-chlorophenyl]carbamate
• tert-butyl N-2-(3-aminobutyl)-5-chlorophenylcarbamate

• Inchi： 1S/C15H23ClN2O2/c1-10(17)5-6-11-7-8-12(16)9-13(11)18-14(19)20-15(2,3)4/h7-10H,5-6,17H2,1-4H3,(H,18,19)
• InChI Key： LCBYZDWHXANHDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CCC(C)N

Computed Properties

• Exact Mass: 298.1448057g/mol
• Monoisotopic Mass: 298.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(3-aminobutyl)-5-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(3-aminobutyl)-5-chlorophenylcarbamate (CAS No. 2228780-53-6)

The compound tert-butyl N-2-(3-aminobutyl)-5-chlorophenylcarbamate (CAS No. 2228780-53-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a tert-butyl group and a chlorophenyl moiety, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

One of the key reasons for the growing interest in tert-butyl N-2-(3-aminobutyl)-5-chlorophenylcarbamate is its role as a building block in medicinal chemistry. The presence of both an amine and a carbamate functional group allows for further derivatization, making it valuable for constructing targeted therapeutics. Recent studies have explored its utility in developing inhibitors for enzymes involved in metabolic disorders, aligning with the current focus on precision medicine and personalized healthcare solutions.

In addition to its pharmaceutical applications, CAS No. 2228780-53-6 has also been investigated for its potential in agrochemical formulations. The chlorophenyl segment contributes to its bioactivity, which could be harnessed for crop protection products. This aligns with the global demand for sustainable agriculture practices and eco-friendly pest control solutions, topics frequently searched by users interested in green chemistry and environmental sustainability.

The synthesis and characterization of tert-butyl N-2-(3-aminobutyl)-5-chlorophenylcarbamate require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and consistency of the compound, which is critical for reproducible research outcomes. For laboratories and manufacturers, understanding the stability and storage conditions of this compound is essential, as improper handling could affect its performance in downstream applications.

Another area of interest is the compound's potential role in polymer chemistry. The tert-butyl group offers steric protection, while the carbamate linkage can participate in polymerization reactions. This has led to exploratory work in creating novel polymeric materials with tailored properties, addressing the need for advanced materials in industries ranging from electronics to biomedical devices.

From a commercial perspective, the availability and scalability of tert-butyl N-2-(3-aminobutyl)-5-chlorophenylcarbamate are crucial considerations. Suppliers and distributors often highlight its high purity grades and custom synthesis options to meet diverse research needs. This responsiveness to customer requirements reflects the broader trend of on-demand chemical solutions, a topic frequently searched by procurement specialists and R&D teams.

Looking ahead, the compound's versatility positions it as a candidate for emerging technologies such as AI-driven drug discovery and machine learning in material design. These cutting-edge approaches rely on high-quality chemical libraries, where CAS No. 2228780-53-6 could play a pivotal role. As the scientific community continues to explore its potential, this compound is likely to remain a subject of innovation and discussion in peer-reviewed journals and industry conferences.

In summary, tert-butyl N-2-(3-aminobutyl)-5-chlorophenylcarbamate represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, combined with the ongoing advancements in synthetic methodologies, make it a compound worth watching in the coming years. Whether for academic research or industrial development, this molecule offers ample opportunities for exploration and discovery.